
Application Notes and Protocols for Wofasteril
in a Mycology Laboratory

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the appropriate concentration and

contact time for Wofasteril, a peracetic acid-based disinfectant, for effective decontamination

in a mycology laboratory setting. Adherence to these protocols is crucial for maintaining aseptic

conditions and ensuring the safety of laboratory personnel.

Introduction to Wofasteril
Wofasteril is a broad-spectrum disinfectant with potent fungicidal, sporicidal, bactericidal, and

virucidal activity. Its active ingredient, peracetic acid (PAA), functions as a powerful oxidizing

agent that denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and sulfur

bonds in proteins and enzymes.[1] This mode of action ensures rapid and effective killing of a

wide range of microorganisms, including resilient fungal spores. Wofasteril is effective even at

low temperatures and maintains its efficacy in the presence of organic matter, although higher

concentrations may be required.[1][2] It is considered environmentally friendly as it

decomposes into acetic acid, oxygen, and water.

Quantitative Data: Recommended Concentrations
and Contact Times
The following tables summarize the recommended Wofasteril (peracetic acid) concentrations

and contact times for achieving fungicidal and sporicidal activity against common laboratory
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contaminants.

Table 1: Fungicidal Activity of Peracetic Acid

Fungal Species
PAA Concentration
(ppm)

Contact Time Notes

Aspergillus niger 200 - 500 < 5 minutes
In the presence of

organic matter.[1]

Aspergillus flavus 200 - 500 < 5 minutes
In the presence of

organic matter.[1]

Penicillium digitatum

(conidia)
72 mg/L (72 ppm) 8 minutes (480 s)

At ambient

temperature.[3]

108 mg/L (108 ppm) 2 minutes (120 s)
At ambient

temperature.[3]

216 mg/L (216 ppm) 30 seconds
At ambient

temperature.[3]

Yeasts (general) < 100 < 5 minutes
In the absence of

organic matter.[1]

Table 2: Sporicidal Activity of Peracetic Acid
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Spore Type
PAA Concentration
(ppm)

Contact Time Notes

Bacterial Spores

(general)

500 - 10,000 (0.05% -

1%)

15 seconds - 30

minutes

Wide range

depending on species

and conditions.[1]

Bacillus Spores 17,500 (1.75%) Not specified

Wofasteril® SC super

achieved ≥5 log10

reduction.[4]

20,000 (2%) Not specified

Wofasteril® is a

proven disinfectant for

bacterial spores.[4]

Fungal Spores

(general)
75 - 150 Reduced development

Compromised

external cuticle

structure.[5]

300
Micro fragmentation of

membrane

Compromised egg

quality in a poultry

study.[5]

Note: The efficacy of peracetic acid is influenced by factors such as temperature, pH, presence

of organic matter, and the specific fungal species and life stage (e.g., spores vs. vegetative

cells).[1][6] It is recommended to validate the chosen concentration and contact time for

specific laboratory conditions and target organisms.

Experimental Protocols
The following are detailed protocols for common disinfection procedures in a mycology

laboratory using Wofasteril.

Routine Surface Disinfection (Benchtops, Biosafety
Cabinets, Incubators)
This protocol is for the routine disinfection of non-porous surfaces.

Materials:
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Wofasteril concentrate

Distilled or deionized water

Appropriate personal protective equipment (PPE): gloves, lab coat, safety glasses

Sterile, lint-free wipes or cloths

Spray bottle

Protocol:

Preparation of Working Solution:

Consult the manufacturer's instructions for the specific Wofasteril product to prepare a

working solution with the desired peracetic acid concentration (e.g., 500 - 1000 ppm for

general use).

Always add the Wofasteril concentrate to water, not the other way around, to minimize

splashing of the concentrate.

Prepare the working solution fresh daily.

Surface Preparation:

Remove any large debris or visible soil from the surface.

Clean the surface with a suitable laboratory detergent and rinse with water if necessary.

Application of Wofasteril:

Thoroughly wet the surface with the Wofasteril working solution using a spray bottle or

sterile wipes.

Ensure the entire surface remains wet for the required contact time (a minimum of 5-10

minutes is recommended for fungicidal activity).

Post-Application:
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Allow the surface to air dry. Rinsing is typically not necessary as Wofasteril decomposes

into non-toxic byproducts.

Disinfection of Laboratory Equipment
This protocol is for the disinfection of non-autoclavable equipment.

Materials:

Wofasteril working solution (1000 - 2000 ppm)

Immersion tray or container

PPE

Sterile water for rinsing (optional)

Protocol:

Pre-cleaning:

Disassemble equipment if possible.

Thoroughly clean all surfaces of the equipment with a laboratory detergent to remove any

organic load.

Rinse with water to remove detergent residue.

Immersion:

Completely immerse the cleaned equipment in the Wofasteril working solution.

Ensure there are no air bubbles trapped on the surfaces.

Allow the equipment to soak for the recommended contact time (e.g., 15-30 minutes).

Rinsing and Drying:

Remove the equipment from the disinfectant solution using sterile forceps.
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If required, rinse the equipment with sterile distilled water to remove any residual

disinfectant.

Allow the equipment to air dry in a sterile environment (e.g., a laminar flow hood).

Fungal Spill Decontamination
This protocol outlines the procedure for safely cleaning and disinfecting a spill of fungal culture.

Materials:

Wofasteril working solution (2000 - 5000 ppm)

Absorbent material (e.g., paper towels)

Forceps

Biohazard bag

PPE (including a respirator if a large amount of spores may be aerosolized)

Protocol:

Containment:

Immediately alert others in the area.

Restrict access to the spill area.

If the spill is in a biosafety cabinet, keep the cabinet running.

Application of Disinfectant:

Gently cover the spill with absorbent material to prevent splashing.

Carefully pour the high-concentration Wofasteril working solution over the absorbent

material, starting from the outside of the spill and working inwards.

Ensure the spill is completely saturated with the disinfectant.
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Contact Time:

Allow a contact time of at least 30 minutes to ensure complete inactivation of fungal

spores.

Cleanup:

Using forceps, carefully pick up the absorbent material and place it in a biohazard bag.

Wipe the spill area again with fresh Wofasteril solution.

Final Disinfection:

Disinfect the entire area, including any potentially contaminated surfaces, with the

Wofasteril solution as per the routine surface disinfection protocol.

Disposal:

Dispose of all contaminated materials in accordance with institutional biohazard waste

disposal procedures.

Visualizations
The following diagrams illustrate the experimental workflows described above.
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Caption: Workflow for Routine Surface Disinfection.
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Caption: Workflow for Equipment Disinfection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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